Cas no 149976-44-3 (Butanoic acid, 3-methyl-2-(2-oxoethyl)-, (S)-)

• Product Name: Butanoic acid, 3-methyl-2-(2-oxoethyl)-, (S)-
• CAS No: 149976-44-3
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 1325429
• Update Time: 2024-08-18

Butanoic acid, 3-methyl-2-(2-oxoethyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-methyl-2-(2-oxoethyl)-, (S)-
• Butanoic acid, 3-methyl-2-(2-oxoethyl)-, (2S)-

• Inchi： 1S/C7H12O3/c1-5(2)6(3-4-8)7(9)10/h4-6H,3H2,1-2H3,(H,9,10)/t6-/m0/s1
• InChI Key： OLJLEDGHNXTSHH-LURJTMIESA-N
• SMILES： C(O)(=O)[C@@H](CC=O)C(C)C

Computed Properties

• Exact Mass: 144.07866

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 250.5±23.0 °C(Predicted)
• PSA: 54.37
• pka: 4.65±0.10(Predicted)